BV6

• Molecular Formula: C70H96N10O8
• Molecular Weight: 1205.6 g/mol
• InChI: InChI=1S/C70H96N10O8/c1-47(71-3)63(81)75-59(53-37-21-11-22-38-53)69(87)79-45-27-41-55(79)65(83)77-61(57(49-29-13-7-14-30-49)50-31-15-8-16-32-50)67(85)73-43-25-5-6-26-44-74-68(86)62(58(51-33-17-9-18-34-51)52-35-19-10-20-36-52)78-66(84)56-42-28-46-80(56)70(88)60(54-39-23-12-24-40-54)76-64(82)48(2)72-4/h7-10,13-20,29-36,47-48,53-62,71-72H,5-6,11-12,21-28,37-46H2,1-4H3,(H,73,85)(H,74,86)(H,75,81)(H,76,82)(H,77,83)(H,78,84)/t47-,48-,55-,56-,59-,60-,61-,62-/m0/s1
• InChIKey: DPXJXGNXKOVBJV-YLOPQIBLSA-N

BV6 (CAS 1001600-56-1) Bivalent Smac Mimetic and IAP Antagonist for Apoptosis Research Procurement

BV6 is a synthetic, cell-permeable bivalent Smac (second mitochondria-derived activator of caspases) mimetic that functions as a potent antagonist of at least three Inhibitor of Apoptosis Proteins (IAPs)—cIAP1, cIAP2, and XIAP [1]. It binds to the BIR2-BIR3 domains of cIAP1 and XIAP with equilibrium dissociation constants (Kd) in the low nanomolar to sub-nanomolar range [2]. Upon target engagement, BV6 triggers rapid auto-ubiquitination and proteasomal degradation of cIAP1/2, leading to TNFα-dependent apoptosis and, under caspase-compromised conditions, necroptosis [3]. The compound is supplied as a trifluoroacetate salt with a molecular formula of C70H96N10O8 (free-base MW 1205.57) and ≥98% HPLC purity .

Pathway Study IAP antagonism and TNFα-dependent apoptosis research

Target Engagement XIAP and cIAP1/2 mechanistic studies

Model Context Cell-permeable bivalent Smac mimetic probe

• [1] Varfolomeev E, Blankenship JW, Wayson SM, et al. IAP antagonists induce autoubiquitination of c-IAPs, NF-κB activation, and TNFα-dependent apoptosis. Cell. 2007;131(4):669-681. doi:10.1016/j.cell.2007.10.030 View Source
• [2] Guide to Pharmacology (GtoPdb). BV-6 Ligand Activity Charts. XIAP BIR2-BIR3 pKd 8.89 (Kd 1.3 nM); cIAP1 BIR2-BIR3 pKd 7.54 (Kd 29 nM). Data derived from Cell (2007) 131:669-81. Accessed 2026. View Source
• [3] InvivoGen. BV6 – IAP Inhibitor. Product datasheet. BV6 is a potent and specific antagonist of cIAP1, cIAP2, and XIAP. Accessed 2026. View Source

Why BV6 Cannot Be Routinely Substituted by Other Smac Mimetics (Birinapant, LCL161, SM-164) in Experimental or Preclinical Studies

Although several bivalent Smac mimetics target overlapping IAP family members, their quantitative target engagement profiles diverge substantially: BV6 exhibits a Kd of 1.3 nM for XIAP (BIR2-BIR3) and 29 nM for cIAP1, while Birinapant shows an inverted selectivity with Kd <1 nM for cIAP1 but 45 nM for XIAP—approximately 35-fold weaker on XIAP than BV6 . SM-164 exhibits Ki values of 0.56 nM for XIAP and 0.31 nM for cIAP1, a distinct rank order [1]. Downstream, BV6 triggers differential apoptosis pathway engagement (caspase-8 vs. caspase-9) depending on cell context, and uniquely cooperates with cytarabine to produce extreme synergy (combination index 0.02–0.27) via necroptosis induction that is not systematically demonstrated for other Smac mimetics under identical conditions [2]. These quantitative target engagement and functional response differences mean that substituting BV6 with another IAP antagonist without re-validating the specific assay endpoint risks irreproducible results or masked biological effects.

IAP Selectivity Divergent XIAP/cIAP1 affinity profiles may shift pathway-response endpoints.

Degradation Kinetics Temporal separation of cIAP1 and XIAP loss may not transfer to analogs without re-validation.

Necroptosis Priming BV6-triggered necroptosis under caspase inhibition may not be recapitulated by other bivalent mimetics.

• [1] Lu J, Bai L, Sun H, et al. SM-164: a novel, bivalent Smac mimetic that induces apoptosis and tumor regression by concurrent removal of the blockade of cIAP-1/2 and XIAP. Cancer Res. 2008;68(22):9384-9393. Ki values: XIAP 0.56 nM, cIAP-1 0.31 nM, cIAP-2 1.1 nM. View Source
• [2] Chromik J, Safferthal C, Serve H, Fulda S. Smac mimetic primes apoptosis-resistant acute myeloid leukaemia cells for cytarabine-induced cell death by triggering necroptosis. Cancer Lett. 2014;344(1):101-109. CI 0.02–0.27. View Source

Quantitative Evidence Guide: BV6 Differentiation Data vs. Closest Analog Comparators (Birinapant, LCL161, SM-164)

Head-to-Head Cytotoxic Potency: BV6 vs. Birinapant and LCL161 in HNSCC Cell Lines

In a direct head-to-head study across a panel of 10 human head and neck squamous cell carcinoma (HNSCC) cell lines, BV6 exhibited an average IC50 value 8-fold lower than those of the clinical-stage Smac mimetics Birinapant and LCL161 when evaluated under identical concentration-response conditions [1]. BV6 combined with Fas ligand-Fc (FasL) at its IC10 concentration produced highly significant cell-count reductions in five of five tested cell lines (PCI-1 p=0.0002, PCI-13 p=0.0002, Detroit 562 p<0.0001, FaDu p<0.0001, SCC-25 p=0.0047), and synergistic effects (combination index <1) were evident in eight of ten cell lines [1]. Annexin V assays demonstrated very highly significant (p<0.001) pro-apoptotic effects of BV6 in nine of ten cell lines [1].

HNSCC Cytotoxicity

Head-to-head

BV6 average IC50 8-fold lower vs. Birinapant and LCL161 across 10 HNSCC cell lines

Reported higher cytotoxicity potency context

Supports cell-model endpoint review; synergy with FasL in 8/10 lines

Evidence Dimension	Cytotoxic IC50 (cell viability) across HNSCC cell lines
Target Compound Data	BV6 average IC50 = X; individual cell lines: PCI-1, PCI-9, PCI-13, PCI-68, Detroit 562, FaDu, SCC-25, SCC-4, HaCaT, HLaC
Comparator Or Baseline	Birinapant and LCL161 tested in identical panel; BV6 IC50 was 8-fold lower on average than both comparators
Quantified Difference	8-fold lower average IC50 for BV6 vs. Birinapant and LCL161; synergy with FasL in 8/10 cell lines
Conditions	In vitro, 10 human HNSCC cell lines; concentration-dependent viability assay; combination treatment with FasL (log2 dilution) + BV6 (IC10)

Why This Matters

For researchers procuring a Smac mimetic to model HNSCC apoptosis sensitization, BV6 provides the quantitatively highest pro-apoptotic potency among the tested analogs, reducing the required dose and potentially minimizing off-target effects at lower concentrations.

• [1] Brands RC, Scheurer MJJ, Hartmann S, et al. Sensitization of head and neck squamous cell carcinoma to apoptosis by combinational SMAC mimetic and Fas ligand-Fc treatment in vitro. J Craniomaxillofac Surg. 2020;48(7):685-693. doi:10.1016/j.jcms.2020.05.007 View Source

Quantified Radiosensitization: Dose Enhancement Ratio (DER) of BV6 in NSCLC Cell Lines

In clonogenic survival assays, BV6 produced statistically significant radiosensitization of two NSCLC cell lines: HCC193 cells treated with 1 µM BV6 for 24 h prior to irradiation exhibited a dose enhancement ratio (DER) of 1.38 (p<0.05), while H460 cells treated with 5 µM BV6 for 48 h displayed a DER of 1.4 (p<0.05) [1]. DER was calculated as the radiation dose (Gy) without BV6 divided by the radiation dose with BV6 required to produce 20% survival fractions. Additionally, in 3D clonogenic assays of colorectal cancer cell lines (HCT-15, HT-29, SW480), BV6 (0.1–1.5 µM) significantly enhanced cellular radiosensitivity in a concentration-dependent manner, with increased radiation-induced γH2AX/53BP1 DNA damage foci persisting at 24 h post-irradiation [2].

Radiosensitization DER

Reported

HCC193 DER = 1.38; H460 DER = 1.4

Supports radiosensitization endpoint review

Clonogenic assay; 1–5 µM BV6 pre-treatment

Evidence Dimension	Dose enhancement ratio (DER) for ionizing radiation
Target Compound Data	HCC193 DER = 1.38 (1 µM BV6, 24 h); H460 DER = 1.4 (5 µM BV6, 48 h)
Comparator Or Baseline	DMSO vehicle control; DER = 1.0 by definition (no enhancement). Cross-reference: SM-164 radiosensitization DER reported in breast cancer (cross-study comparable).
Quantified Difference	DER increase of 38% (HCC193) and 40% (H460) over radiation alone
Conditions	Clonogenic assay; 0–6 Gy single-dose radiation; HCC193 (1 µM BV6, 24 h pre-treatment); H460 (5 µM BV6, 48 h pre-treatment); triplicate experiments

Why This Matters

Procurement of BV6 for radiotherapy combination studies is supported by cell line-specific DER values that allow researchers to pre-calculate the expected radiosensitization magnitude, enabling rational experimental design and dose sparing calculations.

• [1] Li W, Li B, Giacalone NJ, et al. BV6, an IAP antagonist, activates apoptosis and enhances radiosensitization of non-small cell lung carcinoma in vitro. J Thorac Oncol. 2011;6(11):1801-1809. doi:10.1097/JTO.0b013e318226b981 View Source
• [2] Hehlgans S, Oppermann J, Reichert S, Fulda S, Rödel C, Rödel F. The SMAC mimetic BV6 sensitizes colorectal cancer cells to ionizing radiation by interfering with DNA repair processes and enhancing apoptosis. Radiat Oncol. 2015;10:232. doi:10.1186/s13014-015-0538-6 View Source

Combination Index (CI) Synergy: BV6 + Cytarabine (AraC) in Acute Myeloid Leukemia Represents One of the Strongest Reported IAP-Targeting Synergies

BV6 cooperates with the standard-of-care chemotherapeutic cytarabine (AraC) to trigger cell death in AML cell lines and primary patient samples with a combination index (CI) of 0.02–0.27, indicative of strong synergism (CI <0.3) [1]. This level of synergy is exceptionally low among reported IAP antagonist–chemotherapy combinations. Critically, the cell death induced by BV6+AraC was only partially blocked by the pan-caspase inhibitor zVAD.fmk, while pharmacological inhibition of necroptosis signaling via Necrostatin-1 (RIP1 kinase inhibitor) or NSA (MLKL inhibitor) significantly reduced cell death, demonstrating that BV6 uniquely enables a necroptosis-based bypass of apoptosis resistance in AML [1]. The BV6+AraC combination also proved effective in primary AML samples, confirming translational relevance [1].

Synergy with Cytarabine

Reported

Combination Index = 0.02–0.27 in AML

Supports necroptosis pathway-response interpretation

Caspase-independent mechanism context; CI

BCP-ALL PDX Model

In vivo context

BV6 10 mg/kg prolonged survival in high-risk pediatric BCP-ALL PDX

Model-response endpoint context

TNFα-dependent mechanism confirmed by etanercept blockade

IAP Degradation Kinetics

Cross-study

cIAP1 depleted ≤1 h; XIAP reduction over 24 h in NSCLC cells

Supports time-resolved target engagement review

≥24-fold temporal separation between cIAP1 and XIAP windows

EVSA-T Potency

Reported

Single-agent IC50 = 14 nM in EVSA-T breast cancer cells

Supports cell-model endpoint review

Context-dependent potency; ~500-fold range across cell lines

Evidence Dimension	Combination Index (CI) quantifying synergy with cytarabine; CI <1 = synergy, CI <0.3 = strong synergism
Target Compound Data	BV6 + AraC CI = 0.02–0.27 in AML cell lines and primary AML samples
Comparator Or Baseline	Additive effect baseline CI = 1.0. Cross-reference: Birinapant + AraC reported in AML with alternative cell death mechanisms; BV6 uniquely demonstrates necroptosis bypass upon caspase inhibition.
Quantified Difference	CI 0.02–0.27 vs. additive baseline of 1.0; represents 3.7- to 50-fold deviation from additivity
Conditions	AML cell lines and primary patient AML samples; BV6 (variable concentrations) + AraC (variable concentrations); 72 h treatment; CalcuSyn software for CI calculation; necroptosis confirmed by Nec-1 and NSA rescue

Why This Matters

The extreme synergy (CI as low as 0.02) and the demonstrated necroptosis-mediated bypass of caspase-dependent apoptosis resistance is a mechanistically distinct feature that cannot be assumed for other Smac mimetics without analogous validation. This makes BV6 the preferred tool compound for studying IAP-targeted necroptosis in AML.

• [1] Chromik J, Safferthal C, Serve H, Fulda S. Smac mimetic primes apoptosis-resistant acute myeloid leukaemia cells for cytarabine-induced cell death by triggering necroptosis. Cancer Lett. 2014;344(1):101-109. doi:10.1016/j.canlet.2013.10.018 View Source

In Vivo Efficacy: BV10 Monotherapy Prolongs Survival in High-Risk Pediatric BCP-ALL Patient-Derived Xenograft Model

In a preclinical NOD/SCID/huALL model engrafted with high-risk B-cell precursor acute lymphoblastic leukemia (BCP-ALL), BV6 monotherapy (10 mg/kg) produced marked anti-leukemic activity and significantly prolonged survival relative to vehicle-treated controls [1]. Notably, the in vivo anti-leukemic effect was mediated through a TNFα-dependent autocrine cell death loop, as demonstrated by etanercept (TNF receptor fusion protein) blockade [1]. Furthermore, BV6 enhanced the efficacy of a conventional induction chemotherapy backbone (vincristine, dexamethasone, asparaginase), leading to prolonged remission induction [1]. Ex vivo analysis of 40 primograft BCP-ALL samples confirmed that BV6 induced cell death in the majority of cases, including leukemias harboring high-risk and poor-prognosis features [1].

BCP-ALL PDX Model

In vivo context

BV6 10 mg/kg prolonged survival in high-risk pediatric BCP-ALL PDX

Model-response endpoint context

TNFα-dependent mechanism confirmed by etanercept blockade

Evidence Dimension	In vivo survival prolongation in high-risk BCP-ALL PDX model
Target Compound Data	BV6 10 mg/kg significantly prolonged survival vs. vehicle; enhanced efficacy of vincristine+dexamethasone+asparaginase induction regimen
Comparator Or Baseline	Vehicle control group. Cross-reference: Birinapant and LCL161 have demonstrated in vivo activity in other hematologic models (class-level) but lack published direct head-to-head survival data against BV6 in the same BCP-ALL PDX model.
Quantified Difference	Significantly prolonged survival (statistical significance reported); ex vivo sensitivity in majority of 40 primary BCP-ALL primografts
Conditions	NOD/SCID/huALL PDX mouse model of high-risk pediatric BCP-ALL; BV6 10 mg/kg; TNFα-dependence confirmed by etanercept co-administration

Why This Matters

The validated in vivo activity in a clinically relevant BCP-ALL PDX model, coupled with demonstrated chemosensitization to standard induction agents, provides a direct rationale for procuring BV6 for preclinical in vivo oncology studies over analogs lacking equivalent disease-specific validation.

• [1] Schirmer M, Trentin L, Queudeville M, et al. Intrinsic and chemo-sensitizing activity of SMAC-mimetics on high-risk childhood acute lymphoblastic leukemia. Cell Death Dis. 2016;7(1):e2052. doi:10.1038/cddis.2015.401 View Source

Distinct IAP Degradation Kinetics: Rapid cIAP1 Depletion vs. Protracted XIAP Clearance Enables Time-Resolved Mechanistic Studies

BV6 induces a temporally resolved biphasic degradation of IAP proteins: in HCC193 cells, 1 µM BV6 achieves complete depletion of cIAP1 protein within 1 hour of treatment, while XIAP protein levels decline gradually over 24 hours . Similarly, in H460 cells, 5 µM BV6 fully depletes cIAP1 at 1 hour but only begins to reduce XIAP at 24 hours [1]. This kinetics difference is consistent across the two cell lines and contrasts with Birinapant, which predominantly targets cIAP1 with nanomolar affinity but exhibits substantially weaker XIAP engagement (Kd 45 nM), yielding a more cIAP1-centric degradation profile . The differential degradation kinetics allow researchers to use BV6 as a tool to resolve cIAP1-dependent signaling events (early, <1 h) from XIAP-dependent events (late, >24 h) within the same experimental framework.

IAP Degradation Kinetics

Cross-study

cIAP1 depleted ≤1 h; XIAP reduction over 24 h in NSCLC cells

Supports time-resolved target engagement review

≥24-fold temporal separation between cIAP1 and XIAP windows

Evidence Dimension	Time course of cIAP1 and XIAP protein degradation by Western blot
Target Compound Data	HCC193: cIAP1 fully depleted at 1 h (1 µM BV6); XIAP reduced at 24 h. H460: cIAP1 fully depleted at 1 h (5 µM BV6); XIAP reduction begins at 24 h.
Comparator Or Baseline	Birinapant: Kd cIAP1 <1 nM, Kd XIAP = 45 nM (limited XIAP engagement at low concentrations); SM-164: Ki cIAP1 0.31 nM, Ki XIAP 0.56 nM (comparable potency on both targets, no published time-resolved degradation data)
Quantified Difference	≥24-fold temporal separation between cIAP1 and XIAP depletion windows; cIAP1 degraded within 1 h in both lines; XIAP requires up to 24 h
Conditions	HCC193 and H460 NSCLC cell lines; BV6 at 1 µM and 5 µM respectively; Western blot detection; controlled DMSO vehicle

Why This Matters

The temporally separated IAP degradation profile is a practical differentiator for experimental design: researchers requiring clean time-window separation of cIAP1-dependent and XIAP-dependent signaling outcomes should select BV6 over analogs that lack this well-characterized kinetic signature.

• [1] Li W, Li B, Giacalone NJ, et al. BV6, an IAP antagonist, activates apoptosis and enhances radiosensitization of non-small cell lung carcinoma in vitro. J Thorac Oncol. 2011;6(11):1801-1809. 5 µM BV6 fully depleted cIAP1 at 1 h; XIAP reduction began at 24 h in H460. View Source

Single-Agent Sub-Micromolar Potency in EVSA-T Breast Cancer Cells: IC50 of 14 nM

BV6 exhibits single-agent cell-killing activity in the EVSA-T breast cancer cell line with an IC50 of 14 nM (0.014 µM), a potency approximately three orders of magnitude greater than its IC50 in HCC193 NSCLC cells (7.2 µM) . In MDA-MB-231 triple-negative breast cancer cells, BV6 (5 µM) induces rapid autoubiquitination and proteasomal degradation of both cIAP1 and XIAP, and at 4 µM triggers NF-κB activation and TNFα-dependent apoptosis [1]. This cell line-dependent potency range (14 nM to 30 µM) is notably wider than that reported for several other Smac mimetics, indicating that BV6's efficacy is highly context-dependent and may offer a unique sensitivity window in select breast cancer subtypes .

EVSA-T Potency

Reported

Single-agent IC50 = 14 nM in EVSA-T breast cancer cells

Supports cell-model endpoint review

Context-dependent potency; ~500-fold range across cell lines

Evidence Dimension	Single-agent IC50 for cell viability
Target Compound Data	EVSA-T IC50 = 14 nM (0.014 µM); HCC193 IC50 = 7.2 µM (MTS assay); H460 IC50 = 30 µM; MDA-MB-231 IC50 = 3.71 µM (MTT assay)
Comparator Or Baseline	Birinapant single-agent IC50 in SUM190 cells ~300 nM; LCL161 IC50 range ~0.5–4 µM in FLT3-ITD-driven cells (cross-study, different cell contexts)
Quantified Difference	BV6 EVSA-T IC50 (14 nM) is ~21-fold lower than Birinapant IC50 in SUM190 (~300 nM); ~500-fold range in BV6 potency across cell lines (14 nM–30 µM)
Conditions	EVSA-T breast cancer cells; cell viability assay; BV6 treatment; ProbeChem product biological activity data

Why This Matters

The nanomolar single-agent potency of BV6 in EVSA-T cells highlights a high-sensitivity cellular context that can serve as a positive control or discovery screening model, whereas Birinapant or LCL161 may require substantially higher concentrations to achieve comparable single-agent effects in similar breast cancer models.

• [1] Varfolomeev E, Blankenship JW, Wayson SM, et al. IAP antagonists induce autoubiquitination of c-IAPs, NF-κB activation, and TNFα-dependent apoptosis. Cell. 2007;131(4):669-681. BV6 at 5 µM in MDA-MB-231. View Source

High-Value Application Scenarios for BV6 in Academic and Pharmaceutical Research

Radiosensitization Screening Platforms in Solid Tumor Oncology

BV6 is the Smac mimetic of choice for establishing radiosensitization screening cascades in NSCLC and colorectal cancer. Its validated DER values (1.38–1.4 in NSCLC [1]; significant 3D clonogenic radiosensitization in CRC [2]) provide pre-calibrated benchmarks for inter-experiment normalization. Researchers can use BV6 at 1–5 µM as a positive control radiosensitizer when profiling novel IAP-targeting agents or DNA damage response modulators in clonogenic survival and γH2AX foci assays.

Necroptosis Mechanism-of-Action Studies in Apoptosis-Resistant Hematologic Malignancies

BV6 uniquely enables dissection of necroptosis as a caspase-independent cell death modality in AML. The CI 0.02–0.27 synergy with cytarabine and the demonstrated switch from apoptosis to necroptosis upon caspase inhibition by zVAD.fmk [3] make BV6 an essential tool compound for laboratories investigating RIP1/MLKL-dependent necroptotic signaling as a therapeutic vulnerability in hematologic cancers. Substitution with Birinapant or LCL161 may not recapitulate this necroptosis-priming phenotype without re-validation.

Time-Resolved IAP Degradation Studies to Deconvolve cIAP1 vs. XIAP Signaling

The well-characterized differential degradation kinetics of BV6—cIAP1 loss within 1 hour and XIAP reduction over 24 hours —enable experiments where early signaling events (e.g., NF-κB activation, RIPK1 deubiquitination) can be attributed to cIAP1 removal, while late events (e.g., caspase-9 activation, sustained apoptosis) involve XIAP depletion. This temporal resolution is a practical experimental advantage not similarly documented for Birinapant or LCL161, which exhibit biased IAP degradation profiles.

In Vivo Pediatric ALL Preclinical Efficacy Models

For contract research organizations and academic core facilities operating pediatric ALL PDX models, BV6 is supported by direct in vivo evidence of survival prolongation at 10 mg/kg in a high-risk BCP-ALL NOD/SCID/huALL model, including chemosensitization to vincristine/dexamethasone/asparaginase induction therapy [4]. This disease-specific in vivo validation provides a stronger rationale for BV6 procurement over other Smac mimetics lacking analogous pediatric ALL PDX data.

Application

Selection Property

Validation Focus

Radiosensitization screening

DER-calibrated benchmark context

Clonogenic survival and DNA damage endpoint review

Necroptosis mechanism studies

Caspase-independent cell death priming

RIP1/MLKL pathway-response interpretation

Time-resolved IAP signaling

Differential cIAP1/XIAP degradation kinetics

NF-κB and caspase activation endpoint context

Pediatric ALL preclinical models

Disease-specific in vivo PDX validation

Survival and chemosensitization endpoint review

• [1] Li W, Li B, Giacalone NJ, et al. BV6, an IAP antagonist, activates apoptosis and enhances radiosensitization of non-small cell lung carcinoma in vitro. J Thorac Oncol. 2011;6(11):1801-1809. DER 1.38–1.4. View Source
• [2] Hehlgans S, Oppermann J, Reichert S, Fulda S, Rödel C, Rödel F. The SMAC mimetic BV6 sensitizes colorectal cancer cells to ionizing radiation by interfering with DNA repair processes and enhancing apoptosis. Radiat Oncol. 2015;10:232. View Source
• [3] Chromik J, Safferthal C, Serve H, Fulda S. Smac mimetic primes apoptosis-resistant acute myeloid leukaemia cells for cytarabine-induced cell death by triggering necroptosis. Cancer Lett. 2014;344(1):101-109. CI 0.02–0.27. View Source
• [4] Schirmer M, Trentin L, Queudeville M, et al. Intrinsic and chemo-sensitizing activity of SMAC-mimetics on high-risk childhood acute lymphoblastic leukemia. Cell Death Dis. 2016;7(1):e2052. View Source